Fungal vs. Bacterial Enzyme Substrate Specificity: Direct Pathway Preference Evidence
In head-to-head enzymatic assays comparing homocysteine synthetases from different organisms, enzymes from fungi (Neurospora crassa and yeast) preferentially utilize O-acetyl-L-homoserine (OAH), whereas the enzyme from the bacterium Escherichia coli requires O-succinyl-L-homoserine (OSH) [1]. This species-dependent substrate specificity is further corroborated by in vivo complementation studies showing that OAH sulfhydrylase from Leptospira meyeri operates through the direct sulfhydrylation pathway utilizing OAH, while bacterial cystathionine γ-synthases such as that from Bacillus subtilis specifically cannot use O-succinyl-L-homoserine as a substrate [2][3].
| Evidence Dimension | Enzyme substrate preference (homocysteine synthetase activity) |
|---|---|
| Target Compound Data | Preferentially utilized by fungal enzymes (Neurospora crassa, yeast) |
| Comparator Or Baseline | O-succinyl-L-homoserine (OSH): Required by E. coli enzyme; not utilized by B. subtilis cystathionine γ-synthase |
| Quantified Difference | Qualitative preference: Fungi → OAH; Bacteria → OSH (E. coli) or cannot use OSH (B. subtilis) |
| Conditions | In vitro homocysteine synthetase assays with purified enzymes |
Why This Matters
This specificity determines that OAH hydrochloride is the required substrate for fungal methionine pathway studies, while OSH is ineffective in these systems—making compound selection based on target organism non-negotiable for valid experimental outcomes.
- [1] Kerr DS, Flavin M. Acyl derivatives of homoserine as substrates for homocysteine synthesis in Neurospora crassa, yeast, and Escherichia coli. J Biol Chem. 1970;245(7):1842-1855. View Source
- [2] Hacham Y, Gophna U, Amir R. In vivo analysis of various substrates utilized by cystathionine gamma-synthase and O-acetylhomoserine sulfhydrylase in methionine biosynthesis. Mol Biol Evol. 2003;20(9):1513-1520. doi:10.1093/molbev/msg169. View Source
- [3] UniProt Consortium. UniProtKB - O31631 (METI_BACSU): Cystathionine gamma-synthase/O-acetylhomoserine (thiol)-lyase from Bacillus subtilis. View Source
